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Compound of Interest

Compound Name: Methyl isoxazole-5-carboxylate

Cat. No.: B057465 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

reagents is a critical component of laboratory safety and environmental responsibility. Methyl
isoxazole-5-carboxylate, a heterocyclic compound often utilized in medicinal chemistry,

requires careful handling and disposal due to its potential hazards. This guide provides

essential, step-by-step procedures for its safe disposal, ensuring compliance and minimizing

risk.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for methyl isoxazole-5-carboxylate is not readily

available, data from analogous compounds, such as methyl 5-methylisoxazole-3-carboxylate,

indicate potential hazards. GHS classifications for similar compounds suggest that methyl
isoxazole-5-carboxylate may cause skin irritation, serious eye irritation, and respiratory

irritation.[1] Therefore, appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times when handling this chemical. All

operations should be conducted in a well-ventilated area or a chemical fume hood.

Quantitative Data Summary
For quick reference, the table below summarizes key identifiers for methyl isoxazole-5-
carboxylate.
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Identifier Value

Chemical Name Methyl isoxazole-5-carboxylate

Molecular Formula C₅H₅NO₃

CAS Number 15055-81-9[2]

Step-by-Step Disposal Protocol
The primary principle for the disposal of methyl isoxazole-5-carboxylate is to treat it as

hazardous chemical waste. It should not be disposed of down the drain or in regular trash. The

recommended procedure is to engage a licensed professional waste disposal service.

Experimental Protocol for Waste Segregation and Storage:

Waste Identification and Segregation:

Isolate waste containing methyl isoxazole-5-carboxylate from other waste streams.

Do not mix it with incompatible materials. While specific incompatibility data is not

available, as a general precaution, avoid mixing it with strong acids, bases, or oxidizing

agents.

Container Selection:

Use a dedicated, properly labeled, and leak-proof container for the waste. The container

must be compatible with the chemical. A high-density polyethylene (HDPE) or glass

container is generally suitable.

Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

The full chemical name: "Methyl isoxazole-5-carboxylate"

CAS Number: "15055-81-9"
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An indication of the hazards (e.g., "Irritant")

The accumulation start date.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure the storage area is away from heat sources and direct sunlight.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to schedule a pickup.

Follow their specific instructions for packaging and documentation. The standard

procedure is disposal via incineration in a chemical incinerator equipped with an

afterburner and scrubber.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
isoxazole-5-carboxylate.
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Disposal Workflow for Methyl Isoxazole-5-Carboxylate

Generated Waste
(Methyl Isoxazole-5-Carboxylate)

Isolate and Segregate
from other waste streams

Select Compatible Container
(e.g., HDPE, Glass)

Label Container Clearly
- Chemical Name

- CAS Number
- Hazards

Store in Designated
Hazardous Waste Area

Contact EHS or Certified
Waste Disposal Service

Package and Document
per Vendor Instructions

Proper Disposal
(e.g., Incineration)

Click to download full resolution via product page

Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of methyl isoxazole-5-carboxylate, fostering a secure research environment and

upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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